Cas no 1178824-31-1 ([1-(5-Bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine)

[1-(5-Bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine structure
1178824-31-1 structure
Product Name:[1-(5-Bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine
CAS No:1178824-31-1
MF:C9H10BrNS
MW:244.151400089264
CID:5057989
Update Time:2023-08-25

[1-(5-Bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

    • [1-(5-bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine
    • N-[1-(5-bromothiophen-2-yl)ethyl]prop-2-yn-1-amine
    • [1-(5-Bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine
    • Inchi: 1S/C9H10BrNS/c1-3-6-11-7(2)8-4-5-9(10)12-8/h1,4-5,7,11H,6H2,2H3
    • InChI Key: ODVBLTKPYAIKKX-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(C)NCC#C)S1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 186
  • XLogP3: 2.5
  • Topological Polar Surface Area: 40.3

[1-(5-Bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B132201-100mg
[1-(5-Bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine
1178824-31-1
100mg
$ 115.00 2022-06-07
TRC
B132201-500mg
[1-(5-Bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine
1178824-31-1
500mg
$ 410.00 2022-06-07
TRC
B132201-1g
[1-(5-Bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine
1178824-31-1
1g
$ 615.00 2022-06-07
Life Chemicals
F8882-3781-0.25g
[1-(5-bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine
1178824-31-1 95%+
0.25g
$419.0 2023-09-06
Life Chemicals
F8882-3781-0.5g
[1-(5-bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine
1178824-31-1 95%+
0.5g
$442.0 2023-09-06
Life Chemicals
F8882-3781-1g
[1-(5-bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine
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$466.0 2023-09-06
Life Chemicals
F8882-3781-2.5g
[1-(5-bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine
1178824-31-1 95%+
2.5g
$932.0 2023-09-06
Life Chemicals
F8882-3781-5g
[1-(5-bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine
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$1398.0 2023-09-06
Life Chemicals
F8882-3781-10g
[1-(5-bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine
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$1957.0 2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1617844-250mg
N-(1-(5-bromothiophen-2-yl)ethyl)prop-2-yn-1-amine
1178824-31-1 98%
250mg
¥5518.00 2024-08-09
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